Cas no 68724-79-8 (N-(1H-Indol-2-ylcarbonyl)-beta-alanine)

• Product Name: N-(1H-Indol-2-ylcarbonyl)-beta-alanine
• CAS No: 68724-79-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD11131662
• CID: 392663
• PubChem ID: 12439549
• Update Time: 2025-06-07

N-(1H-Indol-2-ylcarbonyl)-beta-alanine Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(1H-indol-2-ylcarbonyl)-
• N-(1H-indol-2-ylcarbonyl)-beta-alanine
• beta-Alanine, N-(1H-indol-2-ylcarbonyl)-
• 3-(1H-indol-2-ylformamido)propanoic acid
• STL445679
• 3-[(1H-indol-2-yl)formamido]propanoic acid
• 3-[(1H-Indol-2-yl)carbonylamino]propanoic acid
• 3-[(1H-indol-2-ylcarbonyl)amino]propanoic acid
• Z1443842656
• SCHEMBL10674230
• ALBB-015733
• G23143
• EN300-191910
• AKOS000210438
• LS-04925
• Z327230446
• 3-(1H-indole-2-carbonylamino)propanoic acid
• MFCD11131662
• 68724-79-8
• N-(1H-Indol-2-ylcarbonyl)-beta-alanine

• MDL： MFCD11131662
• Inchi： 1S/C12H12N2O3/c15-11(16)5-6-13-12(17)10-7-8-3-1-2-4-9(8)14-10/h1-4,7,14H,5-6H2,(H,13,17)(H,15,16)
• InChI Key： PTQHKWPEDMLEOW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)NCCC(=O)O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.2

N-(1H-Indol-2-ylcarbonyl)-beta-alanine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-(1H-Indol-2-ylcarbonyl)-beta-alanine

Introduction to N-(1H-Indol-2-ylcarbonyl)-β-alanine (CAS No. 68724-79-8)

N-(1H-Indol-2-ylcarbonyl)-β-alanine, a compound with the chemical identifier CAS No. 68724-79-8, is a specialized intermediate in the field of pharmaceutical chemistry. This compound has garnered significant attention due to its utility in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. The structural motif of this molecule, featuring an indole carbonyl group linked to β-alanine, makes it a versatile building block for medicinal chemists.

The indole ring is a well-known pharmacophore in drug discovery, contributing to the biological activity of numerous approved drugs. Its presence in N-(1H-indol-2-ylcarbonyl)-β-alanine enhances the potential for interactions with biological targets, making it a valuable component in designing novel therapeutic entities. Recent studies have highlighted the importance of indole derivatives in addressing various diseases, including cancer, inflammation, and neurodegenerative disorders.

β-Alanine, on the other hand, is an amino acid that plays a crucial role in muscle metabolism and has been explored for its potential health benefits. Its incorporation into pharmaceutical intermediates can improve the solubility and bioavailability of drug candidates. The combination of these two structural elements in N-(1H-indol-2-ylcarbonyl)-β-alanine opens up numerous possibilities for developing innovative drugs.

In recent years, there has been a surge in research focused on developing new methods for synthesizing complex molecules like N-(1H-indol-2-ylcarbonyl)-β-alanine. Advances in solid-phase peptide synthesis (SPPS) and automated chemical processes have made it more feasible to produce such intermediates on a large scale. These techniques have enabled researchers to explore more intricate molecular architectures and optimize reaction conditions for higher yields and purity.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug development. For instance, protease inhibitors are a class of drugs that have been widely used to treat viral infections, cancer, and other diseases. The indole moiety in N-(1H-indol-2-ylcarbonyl)-β-alanine can be modified to enhance binding affinity to specific protease targets, leading to the development of more effective therapeutics.

Moreover, the growing field of precision medicine has emphasized the need for personalized drug treatments tailored to individual patients. Compounds like N-(1H-indol-2-ylcarbonyl)-β-alanine serve as essential starting materials for creating customized drug candidates that can target specific genetic or molecular profiles associated with diseases.

One of the most exciting applications of this compound is in the realm of immunotherapy. Researchers are exploring how indole derivatives can modulate immune responses to combat diseases such as cancer and autoimmune disorders. The unique structural features of N-(1H-indol-2-ylcarbonyl)-β-alanine make it an attractive candidate for designing immunomodulatory agents that can enhance vaccine efficacy or suppress unwanted immune reactions.

Another area where this compound has shown promise is in the development of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By leveraging the pharmacological properties of indole derivatives, researchers aim to develop novel anti-inflammatory agents that can target specific inflammatory pathways without causing significant side effects.

The synthesis of N-(1H-indol-2-ylcarbonyl)-β-alanine involves several key steps that require careful optimization to ensure high yield and purity. The indole carbonyl group is typically introduced via condensation reactions with appropriate precursors, while β-alanine is incorporated through peptide coupling techniques. Recent advancements in catalytic methods have improved the efficiency of these reactions, making it possible to produce large quantities of this intermediate more cost-effectively.

In conclusion, N-(1H-indol-2-ylcarbonyl)-β-alanine (CAS No. 68724-79-8) is a versatile and highly valuable compound in pharmaceutical research and drug development. Its unique structural features and potential applications make it an indispensable tool for medicinal chemists seeking to create innovative therapeutic agents. As research continues to uncover new uses for this compound, its importance in addressing various diseases will only continue to grow.